![molecular formula C11H12N4O B5704989 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide](/img/structure/B5704989.png)
3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide
Overview
Description
3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide, also known as DMH-TB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazolobenzamides and has been found to possess several interesting properties that make it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has been found to possess several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and possess antifungal activity. However, further studies are needed to fully understand the biochemical and physiological effects of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
Advantages and Limitations for Lab Experiments
3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized. It also possesses several interesting properties that make it a valuable tool for researchers in various fields.
However, there are also some limitations to the use of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments. It may not be suitable for use in certain assays or experiments due to its chemical properties. Additionally, further studies are needed to fully understand the potential side effects of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
Future Directions
There are several future directions for the study of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide. Some of these directions are:
1. Further studies to fully understand the mechanism of action of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
2. Studies to investigate the potential side effects of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
3. Studies to optimize the synthesis method of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
4. Studies to investigate the potential applications of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide in other fields such as agriculture and veterinary medicine.
5. Studies to investigate the potential use of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide in combination with other compounds for enhanced activity.
Conclusion:
In conclusion, 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide is a valuable tool for researchers in various fields. It possesses several interesting properties that make it a potential candidate for the development of new drugs and therapies. However, further studies are needed to fully understand the potential applications and limitations of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
Synthesis Methods
The synthesis of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide involves the reaction between 3,5-dimethyl-1H-1,2,4-triazole and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide.
Scientific Research Applications
3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively studied for its potential applications in scientific research. It has been found to possess several interesting properties that make it a valuable tool for researchers in various fields. Some of the potential applications of 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide are:
1. Anticancer activity: 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has been found to possess anticancer activity against various cancer cell lines. It has been shown to induce apoptosis in cancer cells and inhibit their growth.
2. Anti-inflammatory activity: 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
3. Antifungal activity: 3,5-dimethyl-N-4H-1,2,4-triazol-4-ylbenzamide has been found to possess antifungal activity against various fungal strains.
properties
IUPAC Name |
3,5-dimethyl-N-(1,2,4-triazol-4-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c1-8-3-9(2)5-10(4-8)11(16)14-15-6-12-13-7-15/h3-7H,1-2H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPRUSCFEOISYNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NN2C=NN=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001330933 | |
Record name | 3,5-dimethyl-N-(1,2,4-triazol-4-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001330933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
18.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47200372 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3,5-dimethyl-N-(1,2,4-triazol-4-yl)benzamide | |
CAS RN |
700856-38-8 | |
Record name | 3,5-dimethyl-N-(1,2,4-triazol-4-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001330933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.